1,4,5,6,7,8-Hexahydro-2-methyl-5-oxo-4-(pentafluorophenyl)-7-(2-hydroxy-4-phenylbutyl)-1,7-naphthyridine-3-carboxylic acid methyl ester hcl
Overview
Description
1,4,5,6,7,8-Hexahydro-2-methyl-5-oxo-4-(pentafluorophenyl)-7-(2-hydroxy-4-phenylbutyl)-1,7-naphthyridine-3-carboxylic acid methyl ester hcl, also known as this compound, is a useful research compound. Its molecular formula is C27H26ClF5N2O4 and its molecular weight is 572.9 g/mol. The purity is usually 95%.
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Properties
IUPAC Name |
methyl 7-(2-hydroxy-4-phenylbutyl)-2-methyl-5-oxo-4-(2,3,4,5,6-pentafluorophenyl)-1,4,6,8-tetrahydro-1,7-naphthyridine-3-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25F5N2O4.ClH/c1-13-18(27(37)38-2)20(21-22(28)24(30)26(32)25(31)23(21)29)19-16(33-13)11-34(12-17(19)36)10-15(35)9-8-14-6-4-3-5-7-14;/h3-7,15,20,33,35H,8-12H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEQGIOMUCWJCMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C2=C(N1)CN(CC2=O)CC(CCC3=CC=CC=C3)O)C4=C(C(=C(C(=C4F)F)F)F)F)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26ClF5N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50905773 |
Source
|
| Record name | Methyl 7-(2-hydroxy-4-phenylbutyl)-2-methyl-5-oxo-4-(pentafluorophenyl)-1,4,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50905773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
572.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
100822-63-7 |
Source
|
| Record name | Wy 46531 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100822637 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 7-(2-hydroxy-4-phenylbutyl)-2-methyl-5-oxo-4-(pentafluorophenyl)-1,4,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50905773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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